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Compound of Interest

Compound Name: Acetic acid-d4

Cat. No.: B032913

A Technical Guide to the Safe Handling of Acetic
Acid-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling guidelines for
Acetic acid-d4 (CDsCO:z2D). Given its corrosive and flammable nature, strict adherence to
safety protocols is essential to mitigate risks in a laboratory or research setting.

Hazard Identification and Classification

Acetic acid-d4 is classified as a hazardous substance. It is a flammable liquid and vapor that
causes severe skin burns and serious eye damage.[1][2][3] The material is extremely
destructive to the tissues of the mucous membranes, upper respiratory tract, eyes, and skin.[1]

GHS Hazard Statements:

e H226: Flammable liquid and vapor.[1][3][4][5]

e H314: Causes severe skin burns and eye damage.[1][3][4][5]
e H318: Causes serious eye damage.[1][2]

Signal Word: Danger[1][2][4]
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Physical, Chemical, and Toxicological Properties

Quantitative data regarding the properties and toxicity of Acetic acid-d4 are summarized
below.

Table 1: Physical and Chemical Properties of Acetic Acid-d4

Property Value References
Molecular Formula CDsCOzD [6][7]
Molecular Weight 64.08 g/mol [61[7]
Appearance Colorless clear liquid [5]
Density 1.119-1.12 g/cm3 at 25 °C [2][6]
Melting Point 15-16 °C [51[6]
Boiling Point 115.5- 116 °C [5][6]
Flash Point 40 °C (104 °F) - closed cup [5]1[6]
Vapor Pressure 11.4 mmHg at 20 °C [6]
Vapor Density 2.07 (vs air) [6]
Autoignition Temp. 800 °F (427 °C) [6]
Water Solubility Miscible in any proportion [2]

| Isotopic Purity | 299.5 atom % D |[5][6] |

Table 2: Toxicological Data for Acetic Acid-d4
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Endpoint Value /| Observation References

Not classified as acutely
o toxic (oral, dermal,
Acute Toxicity . . . [1]
inhalation) but is harmful

due to corrosive effects.

i ) Category 1A: Causes severe
Skin Corrosion ) [2]
skin burns.

Category 1: Causes serious

Eye Damage eye damage, with risk of [11[2]
blindness.
LC50 (Inhalation) Mouse, 1 h: 5620 ppm. [1]

Ingestion or inhalation can

cause damage to respiratory

and digestive tracts, leading to
Health Effects symptoms such as edema, [1]

perforation of the esophagus,

pancreatitis, cardiovascular

collapse, shock, and death.

| Isotope Toxicity | The primary toxicity is associated with the corrosive properties of acetic acid
itself; the deuterium isotope effect on toxicity is not considered significant in typical handling
scenarios. |[8] |

Note: Detailed experimental protocols for the toxicological endpoints listed are not provided in
the source safety data sheets. The data is presented as reported by the suppliers.

Handling and Storage Procedures

Proper handling and storage are critical to ensure safety and maintain the integrity of the
material.

Safe Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[9]
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o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1][4][10]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][10]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

o Use only non-sparking tools.[1][5][10]

e Avoid breathing vapors, mist, or gas.[1]

e Avoid contact with skin, eyes, and clothing.[10]

e Wash hands thoroughly after handling.[1]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed to prevent moisture absorption, as the material is
hygroscopic.[1][4][11]

Store locked up.[1][4]

Keep away from incompatible materials such as oxidizing agents, soluble carbonates,
hydroxides, metals, peroxides, and nitric acid.[1][2]
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1. Preparation

Review SDS

A

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

A
2. Handling

Work in Chemical Fume Hood

Y

Ground/Bond Equipment

Y

Use Non-Sparking Tools

A

Dispense Required Amount

Y
3. Post-Handling

Tightly Seal Container

Y

Clean Work Area

Y

Doff PPE Correctly

Y

Wash Hands Thoroughly

Y
4. Storage

Store in Cool, Dry,
Well-Ventilated Area

A

Keep Away from
Incompatible Materials

Workflow for Safe Handling of Acetic Acid-d4

Click to download full resolution via product page

A logical workflow for the safe handling of Acetic acid-d4.
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Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and PPE are essential to minimize exposure.

Engineering Controls: Handle the product in a chemical fume hood to ensure adequate
ventilation.[9] Eyewash stations and safety showers must be readily accessible.[10][12]

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2][10]

Skin Protection: Wear suitable protective clothing, such as a lab coat or synthetic apron.[1]
[12]

Hand Protection: Use chemical-resistant gloves tested according to standards like EN 374.

[2]

Respiratory Protection: If exposure limits are exceeded or ventilation is inadequate, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
(e.g., type ABEK).[1][6][10] For large spills or fires, a self-contained breathing apparatus
(SCBA) is required.[1][12]

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

First-Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1][9][10]

After Skin Contact: Immediately remove all contaminated clothing. Flush the skin with large
amounts of water for at least 15 minutes. Seek immediate medical attention.[1][3][12]

After Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do.
Continue rinsing and seek immediate medical attention from an ophthalmologist.[1][2][4][10]
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 After Ingestion: Rinse the mouth with water. Do NOT induce vomiting due to the risk of
perforation. Never give anything by mouth to an unconscious person. Call a physician
immediately.[1][2][4][12]

Spill Response:

Evacuate personnel from the area and ensure adequate ventilation.[2][10]
e Remove all sources of ignition.[3][10]
o Wear full personal protective equipment, including respiratory protection.[2][3]

» Contain the spill using inert absorbent material such as sand, diatomaceous earth, or an acid
binder.[2][10]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[10]

» Do not allow the product to enter drains or surface water.[1][2][4]
Firefighting Measures:

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[1][10]

o Specific Hazards: The vapor is flammable and heavier than air, which can lead to the
formation of explosive mixtures with air and travel to an ignition source.[2][10] Containers
may explode when heated.[10]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][10]
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1. Assess & Secure

Evacuate Immediate Area

Y

Alert Others & Call for Help

Y

Remove All Ignition Sources

Y
2. Protect

Don Full PPE
(Gloves, Goggles, Face Shield, Apron)

Y

Use SCBA for Large Spills
or Poor Ventilation

\4
3. Contain & Clean

Contain Spill with
Inert Absorbent Material

Y

Use Non-Sparking Tools to
Collect Absorbed Waste

Y

Place Waste in Labeled,
Closed Container

Y

4. Final Steps

Decontaminate Spill Area

Y Y
Dispose of Waste via Seek Medical Attention
Approved Channels if Exposure Occurred

Emergency Response Workflow for Acetic Acid-d4 Spill

Click to download full resolution via product page

A procedural workflow for responding to an Acetic acid-d4 spill.
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Disposal Considerations

Dispose of Acetic acid-d4 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[1] Contact a licensed professional waste
disposal service to dispose of this material. Contaminated packaging should be treated as the
product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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